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Compound of Interest

2-fluoro-5-(hydroxymethyl)benzoic
Acid

Cat. No.: B1304772

Compound Name:

An In-depth Technical Guide to 2-Fluoro-5-(hydroxymethyl)benzoic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-fluoro-5-
(hydroxymethyl)benzoic acid, a fluorinated benzoic acid derivative of interest in medicinal
chemistry and drug discovery. The strategic incorporation of a fluorine atom and a
hydroxymethyl group into the benzoic acid scaffold offers unique properties that are valuable
for the design of novel therapeutic agents.

Chemical and Physical Properties

2-Fluoro-5-(hydroxymethyl)benzoic acid is a solid organic compound at room temperature.
[1][2] The presence of the fluorine atom can enhance metabolic stability and binding affinity in
derivative compounds, making it a desirable starting material in drug discovery.[3]

Table 1: Chemical Identifiers and Properties of 2-Fluoro-5-(hydroxymethyl)benzoic acid
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Property Value Source

Molecular Weight 170.14 g/mol [415]

Molecular Formula C8H7FO3 [4115][6]
2-fluoro-5-

IUPAC Name _ _ [4]
(hydroxymethyl)benzoic acid

CAS Number 481075-38-1 [1][2]114]
IYKWCHKBOKMSGF-

InChl Key [1][4][5]

UHFFFAOYSA-N

C1=CC(=C(C=C1CO)C(=0)0)

Canonical SMILES F [4][5]
Physical Form Solid [11[2]
Purity Typically >95% [1]
Storage Conditions Refrigerator [1]

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 2-fluoro-5-
(hydroxymethyl)benzoic acid is not readily available in the provided search results, a
plausible synthetic route can be inferred from the synthesis of structurally similar compounds,
such as 2-fluoro-5-formylbenzoic acid.[3] A common strategy would involve the reduction of the
aldehyde group of 2-fluoro-5-formylbenzoic acid to the corresponding alcohol.

Hypothetical Experimental Protocol: Reduction of 2-Fluoro-5-formylbenzoic Acid

Objective: To synthesize 2-fluoro-5-(hydroxymethyl)benzoic acid from 2-fluoro-5-
formylbenzoic acid.

Materials:
o 2-fluoro-5-formylbenzoic acid

 Sodium borohydride (NaBH4)
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e Methanol (MeOH)

e Dichloromethane (DCM)

e 1 M Hydrochloric acid (HCI)

o Saturated aqueous sodium bicarbonate (NaHCO?3)
e Anhydrous magnesium sulfate (MgSO4)

» Round-bottom flask

o Magnetic stirrer

e Separatory funnel

» Rotary evaporator

e Thin-layer chromatography (TLC) plates

Procedure:

Dissolve 2-fluoro-5-formylbenzoic acid in a mixture of methanol and dichloromethane in a
round-bottom flask.

e Cool the solution to 0 °C using an ice bath.
e Slowly add sodium borohydride to the stirred solution.
» Monitor the reaction progress using thin-layer chromatography.

o Once the reaction is complete, quench the reaction by the slow addition of 1 M HCl at 0 °C
until the pH is acidic.

o Extract the aqueous layer with dichloromethane (3x).

o Combine the organic layers and wash with saturated aqueous sodium bicarbonate and then
with brine.
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» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure using a rotary evaporator.

 Purify the crude product by a suitable method, such as column chromatography or
recrystallization, to yield 2-fluoro-5-(hydroxymethyl)benzoic acid.

Applications in Drug Discovery and Medicinal
Chemistry

Fluorinated benzoic acids are valuable building blocks in the synthesis of pharmaceutical
compounds.[7] The fluorine atom can significantly alter the pharmacokinetic and
pharmacodynamic properties of a molecule. While specific applications of 2-fluoro-5-
(hydroxymethyl)benzoic acid are not extensively detailed, related molecules offer insights
into its potential uses.

For example, 2-fluoro-5-methylbenzoic acid, a closely related analog, is utilized in the synthesis
of pyrimidinone derivatives that act as selective inhibitors of adenylyl cyclase 1 (AC1), a target
for the treatment of chronic pain.[8] This suggests that 2-fluoro-5-(hydroxymethyl)benzoic
acid could also serve as a precursor for the development of enzyme inhibitors or other
bioactive molecules. The hydroxymethyl group provides an additional site for chemical
modification, allowing for the exploration of a wider chemical space in drug design.

Potential Role in Signhaling Pathways

Given the inhibitory activity of a similar compound on adenylyl cyclase 1, it is plausible that
derivatives of 2-fluoro-5-(hydroxymethyl)benzoic acid could be designed to modulate the
cyclic AMP (cAMP) signaling pathway. Adenylyl cyclase is a key enzyme that catalyzes the
conversion of ATP to cAMP, a ubiquitous second messenger involved in numerous cellular
processes.
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Caption: The cAMP signaling pathway and potential point of inhibition.

Safety and Handling

2-Fluoro-5-(hydroxymethyl)benzoic acid is classified as a hazardous substance. It is
reported to cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory
irritation (H335).[1][2] It may also be harmful if swallowed (H302).[1] Appropriate personal
protective equipment, including gloves, safety glasses, and a lab coat, should be worn when
handling this compound. Work should be conducted in a well-ventilated area or a fume hood.

Table 2: GHS Hazard Information for 2-Fluoro-5-(hydroxymethyl)benzoic acid
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Hazard Class Hazard Statement Source

Skin Irritation H315: Causes skin irritation [1112]
o H319: Causes serious eye

Eye Irritation [1112]

irritation

-~ o H335: May cause respiratory
Specific target organ toxicity o [1112]
irritation

Acute toxicity, oral H302: Harmful if swallowed [1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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